N-[(4-ethylphenyl)methyl]-3-[(4-phenylpiperazin-1-yl)sulfonyl]thiophene-2-carboxamide

• IUPAC Name: N-[(4-ethylphenyl)methyl]-3-(4-phenylpiperazin-1-yl)sulfonylthiophene-2-carboxamide
• InChI: InChI=1S/C24H27N3O3S2/c1-2-19-8-10-20(11-9-19)18-25-24(28)23-22(12-17-31-23)32(29,30)27-15-13-26(14-16-27)21-6-4-3-5-7-21/h3-12,17H,2,13-16,18H2,1H3,(H,25,28)
• InChI Key: SAYXRHKYCWBGKU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CNC(=O)C2=C(C=CS2)S(=O)(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C24H27N3O3S2
• Molecular Weight: 469.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an ethylphenyl group, a phenylpiperazine group, a sulfonyl group, and a thiophene-2-carboxamide group. These groups suggest that the compound could have interesting chemical and biological properties.

Synthesis Analysis

While the exact synthesis of this compound is not available, similar compounds are often synthesized through multi-step procedures involving reactions such as amide coupling, sulfonylation, and cyclization.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by factors such as the aromaticity of the phenyl and thiophene rings, the flexibility of the piperazine ring, and the electronic effects of the sulfonyl and carboxamide groups.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the amide group might participate in condensation reactions, while the sulfonyl group could be involved in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by factors such as its molecular structure, polarity, and the presence of various functional groups. For example, the compound’s solubility could be affected by the polar carboxamide and sulfonyl groups.

Scientific Research Applications

a. Anti-Inflammatory Activity: Thiophene compounds exhibit anti-inflammatory effects by modulating inflammatory pathways. .

b. Anti-Psychotic Properties: Certain thiophene derivatives have demonstrated antipsychotic activity by interacting with neurotransmitter receptors. .

c. Anti-Arrhythmic Effects: Thiophenes have been investigated for their ability to regulate cardiac rhythm. .

d. Anti-Anxiety Agents: Compounds containing the thiophene nucleus may have anxiolytic effects. .

e. Anti-Fungal Activity: Thiophenes exhibit antifungal properties, making them valuable in the treatment of fungal infections. .

f. Antioxidant Properties: Thiophene derivatives act as antioxidants, scavenging free radicals and protecting cells from oxidative damage. .

Material Science

Beyond medicinal applications, thiophenes also find use in material science:

a. Organic Electronics: Thiophene-based polymers serve as semiconductors in organic electronic devices. .

b. Conductive Polymers: .

c. Photovoltaics: Thiophene-based materials contribute to the development of efficient solar cells. .

Conclusion

“N-[(4-ethylphenyl)methyl]-3-[(4-phenylpiperazin-1-yl)sulfonyl]thiophene-2-carboxamide” represents a versatile compound with applications spanning medicinal chemistry and material science. Its diverse properties continue to inspire researchers worldwide.

Shah, R., & Verma, P. K. (2018). Therapeutic importance of synthetic thiophene. BMC Chemistry, 12(1), 137. Read moreRecent strategies in the synthesis of thiophene derivatives and their applications. Springer. Read more

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific structure and properties. For instance, compounds containing a phenylpiperazine group are often found in drugs acting on the central nervous system.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.